(4-Methyl-1H-pyrrol-2-yl)boronic acid
Description
“(4-Methyl-1H-pyrrol-2-yl)boronic acid” is a chemical compound with the molecular formula C5H8BNO2 . It is a type of boronic acid, which are compounds that contain a boron atom bonded to an oxygen atom and two carbon atoms . Boronic acids are known for their versatility in organic synthesis and their ability to form stable covalent bonds with various substrates .
Synthesis Analysis
The synthesis of boronic acids, including “(4-Methyl-1H-pyrrol-2-yl)boronic acid”, often involves the use of pinacol boronic esters as building blocks . Protodeboronation, a process that involves the removal of a boron atom from a molecule, is a key step in the synthesis of boronic acids . This process is not well developed, but recent research has reported catalytic protodeboronation of alkyl boronic esters using a radical approach .Molecular Structure Analysis
The molecular structure of “(4-Methyl-1H-pyrrol-2-yl)boronic acid” consists of a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom, attached to a boronic acid group . The boronic acid group consists of a boron atom bonded to an oxygen atom and two carbon atoms .Chemical Reactions Analysis
Boronic acids, including “(4-Methyl-1H-pyrrol-2-yl)boronic acid”, are known for their reactivity and versatility in organic synthesis . They can undergo a variety of chemical reactions, including protodeboronation . In addition, they can participate in coupling reactions with various substrates, forming stable covalent bonds .Physical And Chemical Properties Analysis
“(4-Methyl-1H-pyrrol-2-yl)boronic acid” has a predicted boiling point of 356.5±44.0 °C and a predicted density of 1.21±0.1 g/cm3 . Its pKa value, a measure of the strength of an acid in solution, is predicted to be 8.95±0.53 .Future Directions
The future directions for research on “(4-Methyl-1H-pyrrol-2-yl)boronic acid” and other boronic acids may involve further development of their synthesis methods, particularly the process of protodeboronation . Additionally, due to their versatility in organic synthesis, boronic acids may continue to find new applications in the synthesis of various organic compounds .
properties
CAS RN |
2070921-94-5 |
|---|---|
Product Name |
(4-Methyl-1H-pyrrol-2-yl)boronic acid |
Molecular Formula |
C5H8BNO2 |
Molecular Weight |
124.94 g/mol |
IUPAC Name |
(4-methyl-1H-pyrrol-2-yl)boronic acid |
InChI |
InChI=1S/C5H8BNO2/c1-4-2-5(6(8)9)7-3-4/h2-3,7-9H,1H3 |
InChI Key |
UQCXJJGPOJQPDI-UHFFFAOYSA-N |
SMILES |
B(C1=CC(=CN1)C)(O)O |
Canonical SMILES |
B(C1=CC(=CN1)C)(O)O |
Origin of Product |
United States |
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